Cas no 5726-09-0 (2-{[5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(1H-pyrrol-2-yl)ethanone)

• Product Name: 2-{[5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(1H-pyrrol-2-yl)ethanone
• CAS No: 5726-09-0
• MF: C₂₁H₁₇ClN₄OS
• MW: 408.903881788254
• CID: 1602803
• PubChem ID: 5202664
• Update Time: 2025-04-21

2-{[5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(1H-pyrrol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(4-chlorophenyl)-4-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-(1H-pyrrol-2-yl)ethanone
• 2-[[5-(4-chlorophenyl)-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-1-(1H-pyrrol-2-yl)ethanone
• Z15645636
• 5726-09-0
• DTXSID90409624
• AKOS000824487

• Inchi： 1S/C21H17ClN4OS/c1-14-4-2-5-17(12-14)26-20(15-7-9-16(22)10-8-15)24-25-21(26)28-13-19(27)18-6-3-11-23-18/h2-12,23H,13H2,1H3
• InChI Key： KTGVRSNXJUHKOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(N1C1C=CC=C(C)C=1)SCC(C1=CC=CN1)=O

Computed Properties

• Exact Mass: 408.08141
• Monoisotopic Mass: 408.08116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9
• XLogP3: 5.1

Experimental Properties

• Density: 1.35
• Boiling Point: 658.2°C at 760 mmHg
• Flash Point: 351.9°C
• Refractive Index: 1.69
• PSA: 63.57